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Introduction
Alosenn granules are a widely utilized pharmaceutical preparation for the treatment of

constipation. The core therapeutic activity of this formulation is derived from natural compounds

found in the senna plant (Senna alexandrina, also known as Cassia acutifolia or Cassia

angustifolia). This technical guide provides an in-depth analysis of the active compounds within

Alosenn granules, their mechanism of action, pharmacokinetic profile, and the experimental

methodologies used for their characterization. The primary active constituents are dianthrone

glycosides known as sennosides, with sennoside A and sennoside B being the most prominent.

[1][2] These compounds are responsible for the laxative effect of the medication.[1][2]

Active Compounds: Sennosides
The principal active ingredients in Alosenn granules are sennosides, a group of anthraquinone

glycosides.[2] While the precise quantitative composition of Alosenn granules is detailed in

Japanese pharmaceutical documentation, publicly available English sources indicate the active

ingredients are derived from Senna leaf and Senna pods.[1] One commercial source lists the
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composition as 577.9 mg of Senna and 385.3 mg of Senna Pods per gram of granules.

However, the exact concentration of individual sennosides A and B within this formulation is not

consistently reported in English literature. For the purpose of this guide, we will refer to the

general specifications for senna-based pharmaceuticals as outlined in various

pharmacopoeias.

Quantitative Data
The following table summarizes the typical content of sennosides in senna raw materials and

standardized extracts, providing a comparative basis for understanding the potential

composition of Alosenn granules.

Compound Source
Typical
Concentration
(% w/w)

Analytical
Method

Reference

Total Sennosides

(calculated as

Sennoside B)

Senna Leaf ≥ 2.5% HPLC

European

Pharmacopoeia[

2]

Senna Pods

(Alexandrian)
≥ 3.4% HPLC

European

Pharmacopoeia[

2]

Senna Pods

(Tinnevelly)
≥ 2.2% HPLC

European

Pharmacopoeia[

2]

Standardized

Senna Extract
5.5% - 8.0% HPLC

European

Pharmacopoeia[

2]

Sennoside A
Senna Leaf

Powder

1.46% (of total

sennosides)
HPLC [3]

Sennoside B
Senna Leaf

Powder

1.46% (of total

sennosides)
HPLC [3]

Mechanism of Action
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Sennosides themselves are prodrugs and are not absorbed in the upper gastrointestinal tract.

Their laxative effect is initiated upon reaching the colon, where they are metabolized by the gut

microbiota into the active compound, rheinanthrone.[1][4]

The mechanism of action of rheinanthrone involves a dual effect on the colon:

Stimulation of Colonic Motility: Rheinanthrone directly irritates the colonic mucosa, leading to

increased peristalsis and accelerated colonic transit. This reduces the time for water

reabsorption, resulting in softer stools.

Alteration of Fluid and Electrolyte Transport: The active metabolite inhibits the absorption of

water and electrolytes (Na+, Cl-) from the colon into the bloodstream. Concurrently, it

increases the secretion of water and electrolytes into the colonic lumen. This net increase in

luminal fluid further contributes to the laxative effect.

Signaling Pathway
The laxative effect of rheinanthrone is mediated through a signaling cascade involving

prostaglandin E2 (PGE2) and aquaporin-3 (AQP3). Rheinanthrone stimulates macrophages in

the colon to produce and release PGE2.[5] PGE2 then acts on the colonic epithelial cells,

leading to a decrease in the expression of AQP3, a water channel protein.[5] The

downregulation of AQP3 reduces water reabsorption from the colonic lumen, thereby

increasing the water content of the feces.[5]

Sennosides A & B
(in Alosenn Granules)

Gut Microbiota
(Colon)

Metabolism Rheinanthrone
(Active Metabolite) Colonic MacrophagesStimulation Prostaglandin E2 (PGE2)

Secretion Colonic Epithelial CellsParacrine Signaling Aquaporin-3 (AQP3)
Expression

Downregulation Decreased Water
Reabsorption Laxative Effect
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Signaling pathway of sennosides' laxative effect.

Pharmacokinetics
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Parameter Description Value Reference

Absorption

Sennosides are poorly

absorbed in the small

intestine.

<10% of the active

metabolite

rheinanthrone is

absorbed from the

gut.

Metabolism

Metabolized by gut

bacteria in the colon

to sennidins and then

to the active

metabolite,

rheinanthrone.

- [1]

Onset of Action

The laxative effect

typically occurs within

6 to 12 hours after

oral administration.

- [4]

Excretion

Primarily excreted in

the feces as polymers,

with a small

percentage of

metabolites excreted

in the urine and bile.

>90% in feces

Experimental Protocols
Extraction and Isolation of Sennosides from Senna
This protocol describes a general method for the extraction and isolation of sennosides from

senna plant material.

Workflow:

Powdered Senna Leaves/Pods Maceration with 70% Ethanol Filtration Concentration under Vacuum Column Chromatography
(Silica Gel or Sephadex) Isolation of Sennosides A & B
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Workflow for sennoside extraction and isolation.

Methodology:

Preparation of Plant Material: Dried senna leaves or pods are ground into a fine powder.

Extraction: The powdered material is subjected to maceration with 70% ethanol at room

temperature for a specified period (e.g., 24-48 hours) with occasional shaking.

Filtration and Concentration: The extract is filtered to remove solid plant material. The filtrate

is then concentrated under reduced pressure using a rotary evaporator to yield a crude

extract.

Purification: The crude extract is further purified using column chromatography. A silica gel or

Sephadex LH-20 column is commonly used, with a mobile phase gradient of solvents such

as chloroform, methanol, and water to separate the different sennosides.

Isolation and Identification: Fractions containing sennosides A and B are collected and

further purified by recrystallization. The identity and purity of the isolated compounds are

confirmed using analytical techniques such as High-Performance Liquid Chromatography

(HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

[2][5]

Quantification of Sennosides A and B by High-
Performance Liquid Chromatography (HPLC)
This protocol outlines a validated HPLC method for the simultaneous quantification of

sennosides A and B in pharmaceutical preparations.

Methodology:

Standard Preparation: Standard solutions of sennoside A and sennoside B of known

concentrations are prepared in a suitable solvent, typically a mixture of methanol and water.
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Sample Preparation: A known weight of the Alosenn granule formulation is accurately

weighed and dissolved in the same solvent as the standards. The solution is sonicated and

filtered to ensure complete dissolution and removal of insoluble excipients.

Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

typically used.

Mobile Phase: A gradient or isocratic mobile phase consisting of an aqueous buffer (e.g.,

acetate or phosphate buffer, pH adjusted) and an organic modifier (e.g., acetonitrile or

methanol) is employed.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength of 270 nm or 340 nm is commonly used.[3]

Column Temperature: The column is maintained at a constant temperature, for example,

25°C.

Analysis: Equal volumes of the standard and sample solutions are injected into the HPLC

system. The peak areas of sennoside A and sennoside B are recorded.

Calculation: The concentrations of sennoside A and sennoside B in the sample are

calculated by comparing their peak areas with those of the corresponding standards.

Conclusion
The therapeutic efficacy of Alosenn granules is attributed to its active compounds, sennoside A

and sennoside B. These natural products undergo metabolic activation in the colon to exert a

potent laxative effect through the modulation of intestinal motility and fluid secretion. The

underlying mechanism involves a well-defined signaling pathway centered on prostaglandin E2

and aquaporin-3. The experimental protocols detailed in this guide provide a framework for the

isolation, identification, and quantification of these core active compounds, which is essential

for quality control and further research and development in this area. A more precise, publicly

available quantification of sennosides A and B in the final Alosenn granule product would be

beneficial for comparative studies and advanced formulation development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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